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Compound of Interest

Compound Name: malachite green isothiocyanate

Cat. No.: B1148100 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: No specific Safety Data Sheet (SDS) for malachite green isothiocyanate was

found. The following safety and handling information is extrapolated from data on malachite

green, its salts (oxalate and chloride), and general knowledge of amine-reactive isothiocyanate

compounds. The isothiocyanate functional group is a reactive moiety requiring specific handling

precautions.

Introduction
Malachite green isothiocyanate is an amine-reactive derivative of the malachite green dye.[1]

This compound is utilized in bioconjugation to label proteins and other biomolecules, taking

advantage of the isothiocyanate group's reactivity towards primary amines to form stable

thiourea linkages.[1] While a valuable tool in research and development, its handling requires a

thorough understanding of its potential hazards, which are inherited from the parent malachite

green molecule and the reactive isothiocyanate group. This guide provides a comprehensive

overview of the safety and handling precautions necessary for the use of malachite green
isothiocyanate in a laboratory setting.

Hazard Identification and Classification
Malachite green and its salts are classified as harmful if swallowed, causing serious eye

damage, and are suspected of damaging fertility or the unborn child.[2][3] They are also very
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toxic to aquatic life with long-lasting effects.[2][3] The isothiocyanate group is a known

sensitizer and can cause skin and respiratory irritation.

GHS Hazard Statements (extrapolated):

H302: Harmful if swallowed.[2][3]

H317: May cause an allergic skin reaction.

H318: Causes serious eye damage.[2][3]

H334: May cause allergy or asthma symptoms or breathing difficulties if inhaled.

H361d: Suspected of damaging the unborn child.[2]

H410: Very toxic to aquatic life with long lasting effects.[2]

Quantitative Toxicity Data
The following data is for malachite green oxalate and should be considered indicative for

malachite green isothiocyanate.

Data Point Value Species Source

Oral LD50 275 mg/kg Rat [2]

Approximate Lethal

Dose (Oral)
50 mg/kg NMRI Mice [2]

Safe Handling and Storage
Personal Protective Equipment (PPE)

Eye/Face Protection: Wear chemical safety goggles or a face shield.[4]

Skin Protection: Wear nitrile or other suitable chemical-resistant gloves. Inspect gloves

before use.[4] A lab coat or other protective clothing should be worn.
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Respiratory Protection: If working with the powder form or creating aerosols, a NIOSH-

approved respirator with an appropriate particulate filter is recommended.

Engineering Controls
Work in a well-ventilated area, preferably in a chemical fume hood, especially when handling

the solid compound or preparing stock solutions.[3]

Ensure that an eyewash station and safety shower are readily accessible.

Handling Procedures
Avoid inhalation of dust or aerosols.[3]

Avoid contact with skin and eyes.[3]

Do not eat, drink, or smoke in the laboratory.

Wash hands thoroughly after handling.[3]

Storage
Store in a tightly sealed container in a cool, dry, and dark place.[5]

As an amine-reactive dye, it is susceptible to degradation by moisture.[4] Store in a

desiccated environment.

Protect from light to prevent photobleaching.[4]

Experimental Protocols
Preparation of Stock Solutions

Solvent Selection: Malachite green isothiocyanate can be dissolved in anhydrous

dimethylformamide (DMF) or dimethyl sulfoxide (DMSO).[6] Ethanol has also been reported

as a suitable solvent.[6] Ensure the solvent is of high purity and dry, as water and amine

impurities in the solvent can degrade the reactive isothiocyanate.[6]

Procedure:
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Allow the vial of malachite green isothiocyanate to warm to room temperature before

opening to prevent condensation of moisture.[4]

Under a fume hood, add the appropriate volume of anhydrous solvent to the vial to

achieve the desired stock concentration.

Vortex briefly to ensure complete dissolution.

Storage of Stock Solutions: Store stock solutions at -20°C, protected from light and moisture.

[6] It is recommended to aliquot the stock solution to avoid repeated freeze-thaw cycles.

Protein Labeling with Malachite Green Isothiocyanate
This protocol is adapted from a general procedure for labeling proteins with malachite green
isothiocyanate.[7]

Materials:

Malachite green isothiocyanate stock solution (e.g., 20 mg/mL in anhydrous DMSO).[7]

Protein to be labeled in a suitable buffer (e.g., 500 mM NaHCO3, pH 9.8).[7] Amine-free

buffers such as phosphate-buffered saline (PBS) with adjusted pH can also be used.

Desalting column for purification.

Procedure:

To the protein solution, add aliquots of the malachite green isothiocyanate stock solution

at 5-minute intervals until a reagent/protein molar ratio of 100 is reached.[7]

Incubate the reaction mixture for 4 hours on ice.[7]

Separate the labeled protein from the unreacted dye using a desalting column equilibrated

with a suitable buffer (e.g., 150 mM NaCl/50 mM NaPi, pH 7.3).[7]

Determine the degree of labeling by measuring the absorbance of the conjugate at 620

nm and the protein concentration. The molar absorptivity of malachite green is 150,000 M-

1cm-1.[7]
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First Aid Measures
After Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek

medical attention.

After Skin Contact: Immediately wash the affected area with plenty of soap and water.

Remove contaminated clothing. Seek medical attention if irritation persists.

After Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, holding the

eyelids open. Seek immediate medical attention.[4]

After Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Seek immediate medical attention.[4]

Disposal Considerations
Dispose of waste in accordance with local, state, and federal regulations. Malachite green is

very toxic to aquatic life, so prevent it from entering drains or waterways.

Workflow Diagrams
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Caption: Workflow for the safe handling of malachite green isothiocyanate.
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Caption: First aid protocol for exposure to malachite green isothiocyanate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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